![molecular formula C18H20F3N3O B6446100 2-[(1-{[3-(trifluoromethyl)phenyl]methyl}piperidin-4-yl)methoxy]pyrazine CAS No. 2549055-77-6](/img/structure/B6446100.png)
2-[(1-{[3-(trifluoromethyl)phenyl]methyl}piperidin-4-yl)methoxy]pyrazine
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Overview
Description
Trifluoromethyl groups are often used in organic synthesis due to their ability to modify the physical and chemical properties of organic compounds . Pyrazine is a heterocyclic aromatic organic compound with the chemical formula C4H4N2. It is a symmetrical molecule with two nitrogen atoms substituted in a para position in the benzene ring .
Synthesis Analysis
The synthesis of similar compounds often involves the use of pinacol boronic esters, which are valuable building blocks in organic synthesis . Protodeboronation of these esters can be achieved using a radical approach . This can be paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .Molecular Structure Analysis
The molecular structure of similar compounds often involves a pyridine ring with a trifluoromethyl group attached . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve catalytic protodeboronation of pinacol boronic esters . This can be paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds are often influenced by the presence of a fluorine atom and a pyridine in their structure . These compounds are often characterized by distinctive physical–chemical properties .Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It involves the cross-coupling of organoboron reagents with electrophilic organic groups. The compound’s trifluoromethyl group can serve as an excellent boron reagent in SM coupling reactions . Researchers have harnessed its mild reaction conditions and functional group tolerance for the synthesis of complex molecules.
Medicinal Chemistry
The compound’s unique structure has attracted attention in medicinal chemistry. Recent applications highlight its role in drug development. Notably, it features in antidepressants, antipsychotics, antihistamines, antifungals, antioxidants, and anti-inflammatory drugs .
Metal-Free Synthesis of 1,2,4-Triazoles
In recent research, the compound has been utilized for the metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles. This class of heterocycles finds applications in various fields, including pharmaceuticals and materials science .
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures have been found to interact with peripheral sensory trigeminal nerves .
Mode of Action
It’s known that similar compounds can act as antagonists to certain receptors . The compound may interact with its targets, leading to changes in the biochemical processes within the cell.
Biochemical Pathways
Compounds with similar structures have been involved in suzuki–miyaura coupling reactions , which is a type of carbon-carbon bond-forming reaction. This reaction involves the transmetalation of formally nucleophilic organic groups from boron to palladium .
Result of Action
Similar compounds have been known to produce certain neurotransmitters . The production of these neurotransmitters can lead to various physiological effects.
Safety and Hazards
Future Directions
The demand for trifluoromethyl derivatives has been increasing steadily in the last 30 years . These compounds have a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds . Future research will likely continue to explore the synthesis and applications of these compounds .
properties
IUPAC Name |
2-[[1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-4-yl]methoxy]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F3N3O/c19-18(20,21)16-3-1-2-15(10-16)12-24-8-4-14(5-9-24)13-25-17-11-22-6-7-23-17/h1-3,6-7,10-11,14H,4-5,8-9,12-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXOWJZTUWRQPPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COC2=NC=CN=C2)CC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1-{[3-(Trifluoromethyl)phenyl]methyl}piperidin-4-yl)methoxy]pyrazine |
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